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Compound of Interest

Compound Name: Sodium oxamate

Cat. No.: B1682104 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
Sodium oxamate, a structural analog of pyruvate, is a well-characterized inhibitor of lactate

dehydrogenase (LDH), particularly isoform A (LDH-A).[1][2][3][4][5] By competitively inhibiting

the conversion of pyruvate to lactate, sodium oxamate disrupts anaerobic glycolysis, a

metabolic pathway frequently upregulated in cancer cells (the Warburg effect).[3] This targeted

inhibition of a key metabolic enzyme makes sodium oxamate a valuable tool in cancer

research and drug development for studying cellular metabolism and exploring novel

anticancer therapeutic strategies.[2] This guide provides detailed protocols for the preparation,

storage, and application of sodium oxamate stock solutions for both in vitro and in vivo

studies.
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Property Value Reference

Synonyms

Oxamic acid sodium salt,

Aminooxoacetic acid sodium

salt

[3][6]

CAS Number 565-73-1 [3][6]

Molecular Formula C₂H₂NNaO₃ [3]

Molecular Weight 111.03 g/mol [3]

Appearance Crystalline solid, powder [6]

Purity ≥95% - ≥98% [6]

Melting Point ~300 °C

Solubility and Storage
Proper dissolution and storage are critical for maintaining the activity and stability of sodium
oxamate.

Solvent Solubility Comments

Water
25.5 mg/mL (229.67 mM) to 75

mg/mL (675.49 mM)

[5][7] Sonication may be

required for complete

dissolution.[5]

PBS (pH 7.2) ~10 mg/mL [6]

DMSO Insoluble [5][8]

Ethanol Insoluble [7][8]

Storage Recommendations:

Solid Form: Store at room temperature or -20°C for up to 3-4 years.[5][6][8]

Stock Solutions: Aqueous solutions are not recommended for long-term storage; it is advised

to use them within one day.[6] For longer-term storage, aliquot stock solutions and store at
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-20°C for up to 1 month or -80°C for up to 1 year to avoid repeated freeze-thaw cycles.[5][8]

[9]

Experimental Protocols
Preparation of a 1 M Sodium Oxamate Aqueous Stock
Solution

Weigh: Accurately weigh 111.03 mg of sodium oxamate powder.

Dissolve: Add the powder to a sterile conical tube. Add approximately 800 µL of sterile,

purified water (e.g., Milli-Q or equivalent).

Mix: Vortex thoroughly to dissolve the powder. If needed, sonicate the solution briefly to

ensure complete dissolution.[5]

Adjust Volume: Once fully dissolved, add sterile water to a final volume of 1 mL.

Sterilize: Filter the stock solution through a 0.22 µm sterile filter into a new sterile tube.

Store: Aliquot into smaller volumes and store at -20°C or -80°C.

Dilution for Cell Culture Experiments
For cell-based assays, the stock solution needs to be diluted to the desired working

concentration in the appropriate cell culture medium. Typical working concentrations can range

from 10 µM to 100 mM depending on the cell line and experimental design.[1][2][10]

Example: Preparing a 100 mM working solution from a 1 M stock:

Aseptically add 100 µL of the 1 M sodium oxamate stock solution to 900 µL of sterile cell

culture medium.

Mix gently by pipetting.

This 100 mM working solution can be further diluted to achieve the final desired

concentration in your cell culture plates.
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Signaling Pathway and Experimental Workflow
Sodium oxamate's primary mechanism of action is the inhibition of LDH-A, which plays a

crucial role in the final step of anaerobic glycolysis.
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Caption: Inhibition of Lactate Dehydrogenase A (LDH-A) by Sodium Oxamate.

The following workflow outlines a typical experiment to assess the effect of sodium oxamate
on cell viability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1682104?utm_src=pdf-body
https://www.benchchem.com/product/b1682104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682104?utm_src=pdf-body
https://www.benchchem.com/product/b1682104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
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Caption: Experimental workflow for assessing cell viability upon sodium oxamate treatment.

Quantitative Data Summary
The following table summarizes typical concentrations of sodium oxamate used in various

research applications.
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Application
Cell/Animal
Model

Concentration/
Dosage

Incubation/Tre
atment
Duration

Reference

In Vitro Cell

Proliferation

Nasopharyngeal

carcinoma (NPC)

cells

10 µM 24-72 hours [1][2]

In Vitro Cell

Cycle Arrest

CNE-1 and CNE-

2 cells
0-100 mM 24 hours [1][2]

In Vitro

Apoptosis

Induction

NPC cells 0-100 mM 48 hours [1][2]

In Vitro IC₅₀

Determination
CNE-1 cells

74.6 mM (24h),

32.4 mM (48h),

17.8 mM (72h)

24-72 hours [1]

In Vitro IC₅₀

Determination
CNE-2 cells

62.3 mM (24h),

44.5 mM (48h),

31.6 mM (72h)

24-72 hours [1]

In Vivo Tumor

Inhibition

Female Balb/c

nude mice with

CNE-1

xenografts

750 mg/kg

Once daily,

intraperitoneal

injection for 3

weeks

[1]

Conclusion
This guide provides a practical framework for the preparation and use of sodium oxamate
solutions in a research setting. Adherence to these protocols will help ensure the consistency

and reproducibility of experimental results. As with any chemical, researchers should consult

the safety data sheet (SDS) before handling and wear appropriate personal protective

equipment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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